(E)-3-(2-chlorophenyl)-N-((2-(furan-2-yl)pyridin-4-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C19H15ClN2O2/c20-16-5-2-1-4-15(16)7-8-19(23)22-13-14-9-10-21-17(12-14)18-6-3-11-24-18/h1-12H,13H2,(H,22,23)/b8-7+
• InChI Key: HDDRQIRJLCUBJS-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)NCC2=CC(=NC=C2)C3=CC=CO3)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)NCC2=CC(=NC=C2)C3=CC=CO3)Cl
• Molecular Formula: C19H15ClN2O2
• Molecular Weight: 338.8 g/mol

Description

(E)-3-(2-chlorophenyl)-N-((2-(furan-2-yl)pyridin-4-yl)methyl)acrylamide, also known as CFA, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. CFA is a synthetic compound that belongs to the family of acrylamide derivatives. It has been found to exhibit potent biological activity against a wide range of diseases, including cancer, inflammation, and autoimmune disorders. In

Scientific Research Applications

Solubility and Thermodynamic Properties

Research on acrylamide derivatives, such as N-hydroxymethyl acrylamide, has focused on determining solubility in various solvents and understanding their dissolution enthalpy and entropy. These studies provide essential data for pharmaceutical formulation and industrial processes, highlighting the importance of understanding the physical chemistry of these compounds (Li, Li, & Chen, 2016).

Synthesis and Biological Evaluation

The synthesis and evaluation of heterocyclic compounds, including those related to acrylamides, have been explored for their antibacterial and anticancer properties. For instance, the synthesis of new 2-chloro-3-hetarylquinolines, through reactions involving acrylamide derivatives, demonstrates the potential of these compounds in medicinal chemistry for developing new therapeutic agents (Bondock & Gieman, 2015).

Cytotoxicity and Chemical Libraries

Focused library development of 2-phenylacrylamides has been conducted to identify compounds with broad-spectrum cytotoxic activity against cancer cell lines. This approach underlines the relevance of acrylamide derivatives in oncology research, where compound libraries are screened for new anticancer agents (Tarleton et al., 2013).

Anti-inflammatory and Antibacterial Agents

Microwave-assisted synthesis of novel pyrazoline derivatives, including furan and pyridinyl groups, has shown significant in vivo anti-inflammatory and in vitro antibacterial activity. These studies illustrate the potential of acrylamide derivatives in developing new drugs for treating inflammation and bacterial infections (Ravula et al., 2016).

Heat-induced Food Contaminants

Investigations into heat-induced contaminants in food, such as acrylamide, highlight the importance of monitoring and understanding the formation of these compounds during food processing. This research is crucial for food safety and public health, as it helps in developing strategies to minimize exposure to potentially harmful compounds (Wenzl, Lachenmeier, & Gökmen, 2007).